trans-2-Fluorocyclobutan-1-ol
Overview
Description
Trans-2-Fluorocyclobutan-1-ol, also known as trans-2-fluorocyclobutanol, is a fluorinated cyclic alcohol consisting of four carbon atoms and one oxygen atom. It has the molecular formula C4H7FO and is a colorless liquid at room temperature. Trans-2-Fluorocyclobutan-1-ol has been studied extensively in recent years due to its unique properties and potential applications.
Scientific Research Applications
Conformational Analysis and Synthesis
- Conformational Preferences in β-Peptide Oligomers : Research by Hassoun et al. (2015) focused on the efficient synthesis of cis-2-amino-1-fluorocyclobutane-1-carboxylic acid and its oligomers, revealing a preference for strand-like structures in solution and solid state, supported by IR, NMR, CD techniques, and molecular modeling, highlighting its potential in designing novel peptide structures (Hassoun et al., 2015).
Medical Imaging Applications
- Transport Mechanism and Intracellular Fate in Cancer Cells : Studies by Okudaira et al. (2011) and Okudaira et al. (2013) investigated the transport mechanisms of fluorocyclobutanecarboxylic acid derivatives in prostate cancer cells, providing insight into their potential use in PET imaging for visualizing prostate cancer, suggesting a significant role for sodium-dependent amino acid transporters in tracer uptake (Okudaira et al., 2011); (Okudaira et al., 2013).
Chemical Synthesis and Stereochemistry
- Synthesis of Optically Active Compounds : Research by Kolodiazhnyi et al. (2021) on the kinetically controlled deracemization of fluorocyclopentanols and their conversion to amines showcases the utility of fluorinated cyclobutanes in synthesizing optically active compounds, with potential implications for material science and pharmaceuticals (Kolodiazhnyi et al., 2021).
properties
IUPAC Name |
(1S,2S)-2-fluorocyclobutan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7FO/c5-3-1-2-4(3)6/h3-4,6H,1-2H2/t3-,4-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRJPDTSRPYWKAA-IMJSIDKUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]([C@H]1O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
90.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-2-Fluorocyclobutan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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